Cas no 2467-07-4 (Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-)

2467-07-4 structure
Product name:Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
- SCHEMBL21260626
- 2467-07-4
- DTXSID30411963
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- Inchi: InChI=1S/C23H32O4/c1-22(2,3)18-8-14(20(26)16(10-18)12-24)7-15-9-19(23(4,5)6)11-17(13-25)21(15)27/h8-11,24-27H,7,12-13H2,1-6H3
- InChI Key: IIDUWFRWDSRFMO-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC(=C(C(=C1)CO)O)CC2=C(C(=CC(=C2)C(C)(C)C)CO)O
Computed Properties
- Exact Mass: 372.23016
- Monoisotopic Mass: 372.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
- XLogP3: 5.8
Experimental Properties
- PSA: 80.92
Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Related Literature
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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